Cas no 61862-87-1 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-6,7-dinitro-)

• Product Name: Quinoline, 1-butyl-1,2,3,4-tetrahydro-6,7-dinitro-
• CAS No: 61862-87-1
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 464200
• PubChem ID: 12288373
• Update Time: 2025-04-19

Quinoline, 1-butyl-1,2,3,4-tetrahydro-6,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-butyl-1,2,3,4-tetrahydro-6,7-dinitro-
• 1-butyl-6,7-dinitro-3,4-dihydro-2H-quinoline
• DTXSID30484697
• 61862-87-1

• Inchi： 1S/C13H17N3O4/c1-2-3-6-14-7-4-5-10-8-12(15(17)18)13(16(19)20)9-11(10)14/h8-9H,2-7H2,1H3
• InChI Key： KDBVRGLFZADURL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2=C(C=1)N(CCCC)CCC2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 279.12201
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52